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Compound of Interest

Compound Name: Methallyl acetate

Cat. No.: B1362551 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides the fundamental physicochemical properties of methallyl acetate,

focusing on its molecular formula and weight. The data is presented for clear reference in

research and development settings.

Core Physicochemical Data
Methallyl acetate is an organic compound utilized as a monomer and in the preparation of

various methallyl derivatives.[1] Its fundamental molecular characteristics are essential for

stoichiometric calculations, analytical characterization, and formulation development.

The key quantitative data for methallyl acetate are summarized in the table below.

Property Value

Molecular Formula C₆H₁₀O₂[2][3][4][5][6]

Molecular Weight 114.14 g/mol [2][3][4][5][6]

IUPAC Name 2-methylprop-2-enyl acetate[4]

CAS Number 820-71-3[1][3][4][5][6]

Elemental Composition of Methallyl Acetate
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The molecular formula C₆H₁₀O₂ indicates the elemental makeup of a single molecule of

methallyl acetate. The diagram below illustrates the constituent elements and their counts

within the molecule, representing the fundamental basis for its molecular weight.
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Caption: Elemental composition of a methallyl acetate molecule.

Experimental Determination of Molecular Properties
While this guide provides the established molecular weight and formula, these properties are

experimentally verifiable through various analytical techniques.

Mass Spectrometry: This is a primary technique used to determine the mass-to-charge ratio

of ionized molecules. High-resolution mass spectrometry can provide a highly accurate mass

measurement, allowing for the determination of the elemental formula.

Elemental Analysis: Combustion analysis is a classic method to determine the empirical

formula of a compound by measuring the amounts of carbon dioxide, water, and other

combustion products produced when the substance is burned in an excess of oxygen.
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The workflow for such a characterization typically involves obtaining a pure sample, followed by

analysis using one or more of the above instrumental methods. The resulting data is then

processed to confirm the elemental composition and exact molecular weight.
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Caption: General workflow for experimental molecular characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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